Cas no 2137541-00-3 (tert-butyl 4-amino-4-(2-methoxyethoxy)methylpiperidine-1-carboxylate)
Technical Introduction:
Tert-butyl 4-amino-4-(2-methoxyethoxy)methylpiperidine-1-carboxylate is a protected piperidine derivative featuring both an amino and a 2-methoxyethoxymethyl substituent at the 4-position. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection capabilities, making this compound valuable in synthetic organic chemistry, particularly for peptide and pharmaceutical intermediate synthesis. The 2-methoxyethoxy side chain enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. Its structural versatility allows for further functionalization, serving as a key building block in the development of bioactive molecules. The compound is typically handled under inert conditions to preserve its reactive amine functionality.
2137541-00-3 structure
Product Name:tert-butyl 4-amino-4-(2-methoxyethoxy)methylpiperidine-1-carboxylate
CAS No:2137541-00-3
MF:C14H28N2O4
MW:288.383124351501
CID:5792239
PubChem ID:165484966
Update Time:2025-05-28
tert-butyl 4-amino-4-(2-methoxyethoxy)methylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2137541-00-3
- tert-butyl 4-amino-4-[(2-methoxyethoxy)methyl]piperidine-1-carboxylate
- EN300-1122236
- tert-butyl 4-amino-4-(2-methoxyethoxy)methylpiperidine-1-carboxylate
-
- Inchi: 1S/C14H28N2O4/c1-13(2,3)20-12(17)16-7-5-14(15,6-8-16)11-19-10-9-18-4/h5-11,15H2,1-4H3
- InChI Key: NZCTVRMTFOYLOB-UHFFFAOYSA-N
- SMILES: O(CCOC)CC1(CCN(C(=O)OC(C)(C)C)CC1)N
Computed Properties
- Exact Mass: 288.20490738g/mol
- Monoisotopic Mass: 288.20490738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 74Ų
tert-butyl 4-amino-4-(2-methoxyethoxy)methylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1122236-0.05g |
tert-butyl 4-amino-4-[(2-methoxyethoxy)methyl]piperidine-1-carboxylate |
2137541-00-3 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1122236-0.1g |
tert-butyl 4-amino-4-[(2-methoxyethoxy)methyl]piperidine-1-carboxylate |
2137541-00-3 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1122236-0.25g |
tert-butyl 4-amino-4-[(2-methoxyethoxy)methyl]piperidine-1-carboxylate |
2137541-00-3 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1122236-0.5g |
tert-butyl 4-amino-4-[(2-methoxyethoxy)methyl]piperidine-1-carboxylate |
2137541-00-3 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1122236-1.0g |
tert-butyl 4-amino-4-[(2-methoxyethoxy)methyl]piperidine-1-carboxylate |
2137541-00-3 | 1g |
$1414.0 | 2023-06-09 | ||
| Enamine | EN300-1122236-2.5g |
tert-butyl 4-amino-4-[(2-methoxyethoxy)methyl]piperidine-1-carboxylate |
2137541-00-3 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1122236-5.0g |
tert-butyl 4-amino-4-[(2-methoxyethoxy)methyl]piperidine-1-carboxylate |
2137541-00-3 | 5g |
$4102.0 | 2023-06-09 | ||
| Enamine | EN300-1122236-10.0g |
tert-butyl 4-amino-4-[(2-methoxyethoxy)methyl]piperidine-1-carboxylate |
2137541-00-3 | 10g |
$6082.0 | 2023-06-09 | ||
| Enamine | EN300-1122236-1g |
tert-butyl 4-amino-4-[(2-methoxyethoxy)methyl]piperidine-1-carboxylate |
2137541-00-3 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1122236-5g |
tert-butyl 4-amino-4-[(2-methoxyethoxy)methyl]piperidine-1-carboxylate |
2137541-00-3 | 95% | 5g |
$3065.0 | 2023-10-27 |
tert-butyl 4-amino-4-(2-methoxyethoxy)methylpiperidine-1-carboxylate Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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